N-benzyl-2,3,4-trifluorobenzamide

• IUPAC Name: N-benzyl-2,3,4-trifluorobenzamide
• InChI: InChI=1S/C14H10F3NO/c15-11-7-6-10(12(16)13(11)17)14(19)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key: YPZGTKMVHZKVTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol

Description

N-benzyl-2,3,4-trifluorobenzamide (BTB) is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTB is a white crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. It is commonly used in laboratory experiments to study its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

N-benzyl-2,3,4-trifluorobenzamide is believed to exert its inhibitory effects by binding to the active site of enzymes and proteins. It forms a stable complex with the target molecule, preventing its normal function. The exact mechanism of action of N-benzyl-2,3,4-trifluorobenzamide is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
N-benzyl-2,3,4-trifluorobenzamide has been shown to have several biochemical and physiological effects. It has been found to reduce the activity of carbonic anhydrase, an enzyme that plays a crucial role in regulating acid-base balance in the body. It has also been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of the neurotransmitter acetylcholine. Additionally, N-benzyl-2,3,4-trifluorobenzamide has been found to inhibit the growth of cancer cells, indicating its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2,3,4-trifluorobenzamide in laboratory experiments is its high potency and selectivity. It is a potent inhibitor of several enzymes and proteins, making it a valuable tool for studying their function. Additionally, it is relatively easy to synthesize and purify, making it readily available for use in experiments.
However, one of the main limitations of using N-benzyl-2,3,4-trifluorobenzamide is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, and caution should be exercised when handling it. Additionally, its mechanism of action is still not fully understood, and further research is needed to elucidate its effects.

Future Directions

There are several future directions for research on N-benzyl-2,3,4-trifluorobenzamide. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine its efficacy in different types of cancer and to investigate its mechanism of action. Additionally, N-benzyl-2,3,4-trifluorobenzamide could be studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, the development of new synthetic methods for N-benzyl-2,3,4-trifluorobenzamide could lead to the discovery of new analogs with improved potency and selectivity.

Scientific Research Applications

N-benzyl-2,3,4-trifluorobenzamide has been extensively studied for its potential use in various scientific research applications. It has been found to be a potent inhibitor of several enzymes and proteins such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. It is also known to inhibit the growth of cancer cells and has been studied for its potential use as an anticancer agent.